Cas no 139301-21-6 (1,3-Propanediol, 2-(3-fluoropropyl)-)

• Product Name: 1,3-Propanediol, 2-(3-fluoropropyl)-
• CAS No: 139301-21-6
• MF: C₆H₁₃FO₂
• MW: 136.164625883102
• CID: 1266874
• PubChem ID: 14985208
• Update Time: 2025-04-20

1,3-Propanediol, 2-(3-fluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(3-fluoropropyl)-
• 2-(3-fluoropropyl)propane-1,3-diol
• ALIOEWSAEJJWBA-UHFFFAOYSA-N
• 139301-21-6
• SCHEMBL8430225
• DTXSID50566565
• 2-(3-fluoropropyl)-1,3-propanediol

• Inchi： 1S/C6H13FO2/c7-3-1-2-6(4-8)5-9/h6,8-9H,1-5H2
• InChI Key： ALIOEWSAEJJWBA-UHFFFAOYSA-N
• SMILES： FCCCC(CO)CO

Computed Properties

• Exact Mass: 136.08999
• Monoisotopic Mass: 136.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46